Cas no 321998-39-4 ((E)-N-({5-[(4-bromophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine)

• Product Name: (E)-N-({5-[(4-bromophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine
• CAS No: 321998-39-4
• MF: C₁₇H₁₄BrN₃OS
• MW: 388.281561374664
• CID: 5714144
• PubChem ID: 9559863
• Update Time: 2023-10-15

(E)-N-({5-[(4-bromophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 5-[(4-bromophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazole-4-carbaldehyde oxime
• AKOS005075276
• HMS576A06
• (E)-N-({5-[(4-bromophenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine
• 321998-39-4
• 10L-586S
• (NE)-N-[[5-(4-bromophenyl)sulfanyl-1-methyl-3-phenylpyrazol-4-yl]methylidene]hydroxylamine
• 1H-Pyrazole-4-carboxaldehyde, 5-[(4-bromophenyl)thio]-1-methyl-3-phenyl-, oxime

• Inchi： 1S/C17H14BrN3OS/c1-21-17(23-14-9-7-13(18)8-10-14)15(11-19-22)16(20-21)12-5-3-2-4-6-12/h2-11,22H,1H3/b19-11+
• InChI Key： DIYMCNZCLQVZOI-YBFXNURJSA-N
• SMILES： BrC1C=CC(=CC=1)SC1=C(/C=N/O)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 387.00410g/mol
• Monoisotopic Mass: 387.00410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 540.2±50.0 °C(Predicted)
• pka: 10.23±0.10(Predicted)